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Compound of Interest

Compound Name: 3-(Bromomethoxy)prop-1-yne

Cat. No.: B15147157

Essential Safety and Handling Guide for 3-
(Bromomethoxy)prop-1-yne

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-
(Bromomethoxy)prop-1-yne. Adherence to these protocols is essential for ensuring laboratory
safety and operational integrity.

Hazard Summary

3-(Bromomethoxy)prop-1-yne is a flammable liquid and vapor that can cause severe skin
burns and eye damage.[1] It is also very toxic to aquatic life with long-lasting effects.[1] In the
event of a fire, it can lead to the development of hazardous combustion gases or vapors.[2]

Quantitative Data Summary

A summary of the key physical and chemical properties of 3-(Bromomethoxy)prop-1-yne is
provided in the table below for easy reference.
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Property Value Source

82 - 83 °C (180 - 181 °F) at

Boiling Point [1]
200 hPa

Density 1.29 g/mL at 20 °C (68 °F) [1]

Flash Point Not available

. Flammable liquid and vapor
Flammability (Category 3) [1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial. The following step-by-step guidance
outlines the necessary procedures.

Personal Protective Equipment (PPE)

Before handling 3-(Bromomethoxy)prop-1-yne, ensure the following personal protective
equipment is worn:

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. Immediately
change gloves if they become contaminated.

» Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing are
required to prevent skin contact.[1]

e Respiratory Protection: If working outside a fume hood or in poorly ventilated areas, a
NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[3]

Safe Handling Procedures

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[3][4]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][4][5]
Use only non-sparking tools and take precautionary measures against static discharge.[1][2]

[5]

Container Handling: Keep the container tightly closed when not in use.[1][2][4][5] Ground
and bond the container and receiving equipment to prevent static electricity.[1][2]

Personal Hygiene: Wash hands and face thoroughly after handling.[1] Immediately change
any contaminated clothing.[1]

First Aid Measures

Immediate action is critical in case of exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention from an ophthalmologist.[1][2][4]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin with
water or shower. Call a physician immediately.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician.[1][2][4][6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician
immediately.[1][2][3][4]

Spill and Leak Procedures

Isolation: Isolate the spill or leak area immediately. Keep unnecessary personnel away.

Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[2][4][5]

Containment and Cleanup: Use a non-combustible absorbent material (e.g., sand, earth) to
soak up the spill.[5] Collect the material in a suitable, closed container for disposal.[4][5] Do
not let the chemical enter drains.

Disposal Plan
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» Waste Containers: Dispose of the chemical and any contaminated materials in approved
waste disposal containers. Do not mix with other waste.

» Regulations: All waste must be disposed of in accordance with local, state, and federal
regulations. Handle uncleaned containers as you would the product itself.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 3-
(Bromomethoxy)prop-1-yne, from preparation to disposal.
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Emergency Procedures
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Exposure?

Yes (Exposure)

Exposure Response:
- Follow First Aid Measures
- Seek immediate medical attention

Handling

Yes (Spill)

Spill Response:

- Isolate area

- Remove ignition sources
- Absorb with inert material

- Collect for disposal

Handle Chemical:
- Keep away from ignition sources
- Use non-sparking tools
- Ground/bond containers

Preparation

Start: Handling 3-(Bromomethoxy)prop-1-yne

‘Wear Appropriate PPE:
- Eye/Face Protection
- Chemical-Resistant Gloves
- Protective Clothing

Ensure Proper Ventilation
(Chemical Fume Hood)

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-(Bromomethoxy)prop-1-yne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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